4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(4-chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16ClN3O2/c1-23-16-5-3-4-13(17(16)24-2)15-10-14(21-18(20)22-15)11-6-8-12(19)9-7-11/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: DWUNCQUAWAYHDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=NC(=NC(=C2)C3=CC=C(C=C3)Cl)N
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine, also known as 4-chloro-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine, is a small organic molecule with a variety of potential applications in the fields of chemistry, biology, and medicine. It is an important intermediate in the synthesis of several important drugs, including anticonvulsants and antihypertensives. It has also been used in research studies as a model compound to study enzyme-catalyzed reactions.

Mechanism of Action

The mechanism of action of 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxyphenyl)pyrimidin-2-amine is not well understood. It is believed to undergo oxidation by cytochrome P450 enzymes, resulting in the formation of a reactive intermediate which can then react with other molecules. It has been proposed that this reaction is the basis for the enzyme-catalyzed oxidation of aromatic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxyphenyl)pyrimidin-2-amine have not been extensively studied. However, it has been suggested that it may act as an inhibitor of cytochrome P450 enzymes, which could potentially lead to inhibition of certain metabolic pathways. It has also been suggested that it may act as an antioxidant, which could potentially lead to improved cellular health.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxyphenyl)pyrimidin-2-amine in lab experiments is its relatively low cost and availability. It is also relatively easy to synthesize and can be used in a variety of different experiments. The main limitation of using this compound in lab experiments is that its mechanism of action is not well understood, which can make it difficult to interpret the results of experiments.

Future Directions

Future research on 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxyphenyl)pyrimidin-2-amine should focus on further elucidating its mechanism of action and biochemical and physiological effects. Additionally, further research should be conducted to determine its potential applications in the fields of chemistry, biology, and medicine. Further research should also explore the use of this compound in drug design and development, as well as its potential use as an antioxidant or inhibitor of cytochrome P450 enzymes. Finally, further research should be conducted to determine its potential interactions with other molecules and its potential toxicity.

Synthesis Methods

4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxyphenyl)pyrimidin-2-amine can be synthesized from 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-aminemethoxybenzaldehyde and 2,3-dimethoxybenzene in a two-step reaction. The first step involves the condensation of 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-aminemethoxybenzaldehyde and 2,3-dimethoxybenzene to form 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxybenzyl)pyrimidine-2-amine. The second step involves the reaction of 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxybenzyl)pyrimidine-2-amine with sodium hydroxide to form 4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxyphenyl)pyrimidin-2-amine.

Scientific Research Applications

4-(4-Chlorophenyl)-6-(2,3-dimethoxyphenyl)pyrimidin-2-amine(2,3-dimethoxyphenyl)pyrimidin-2-amine has been used as a model compound to study enzyme-catalyzed reactions. It has been used to study the catalytic properties of cytochrome P450 enzymes, as well as the mechanism of action of the enzyme-catalyzed oxidation of aromatic compounds. It has also been used as a model compound to study the mechanism of action of other enzymes, such as nitroreductases and glutathione S-transferases.